Cas no 1279829-79-6 (6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1279829-79-6
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 5558428
• Update Time: 2025-10-12

6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 6-chloro-4-(difluoromethyl)-
• 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C7H4ClF2N3/c8-5-1-3(6(9)10)4-2-11-13-7(4)12-5/h1-2,6H,(H,11,12,13)
• InChI Key： SNBVFDYOBDIBEK-UHFFFAOYSA-N
• SMILES： C12NN=CC1=C(C(F)F)C=C(Cl)N=2

Additional information on 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine

Comprehensive Analysis of 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1279829-79-6)

The compound 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1279829-79-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazolo[3,4-b]pyridine core and difluoromethyl substituent, this compound exhibits remarkable potential in drug discovery, particularly in targeting kinase inhibitors and metabolic enzymes. Researchers are increasingly exploring its applications in oncology and inflammation, aligning with current trends in precision medicine and personalized therapies.

One of the most searched questions regarding 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine revolves around its synthetic route and mechanism of action. The compound's chloro and difluoromethyl groups enhance its reactivity, making it a versatile intermediate for further derivatization. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in AI-driven drug design. Computational chemists frequently inquire about its molecular docking properties, as its scaffold fits well into the binding pockets of various therapeutic targets.

From an industrial perspective, CAS No. 1279829-79-6 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing its production to minimize waste and energy consumption, addressing the growing demand for environmentally friendly processes. The compound's pyrazolo[3,4-b]pyridine backbone is also a focal point for patent analysis, as it appears in numerous filings related to antiviral and antibacterial agents. This aligns with the surge in searches for broad-spectrum antimicrobials post-pandemic.

Analytical chemists emphasize the importance of HPLC purity and NMR characterization for 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine, as impurities can significantly impact its biological activity. The compound's logP and solubility profiles are frequently queried in ADMET studies, reflecting the pharmaceutical industry's focus on optimizing drug-like properties. Additionally, its stability under various pH conditions is a critical consideration for formulation scientists.

In the realm of academic research, CAS No. 1279829-79-6 is often cited in studies exploring structure-activity relationships (SAR). Its heterocyclic framework serves as a blueprint for designing analogs with improved selectivity and potency. Recent publications have linked its derivatives to neuroprotective effects, sparking interest in neurodegenerative disease research. This connection resonates with the public's growing awareness of brain health and cognitive longevity.

The commercial availability of 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine from specialty chemical suppliers has expanded its accessibility to biotech startups and academic labs. Procurement-related searches often focus on bulk pricing, custom synthesis, and GMP-grade options, reflecting the compound's transition from research-scale to potential clinical applications. Its inclusion in high-throughput screening libraries further underscores its value in modern drug discovery pipelines.

Looking ahead, the trajectory of 6-chloro-4-(difluoromethyl)-1H-pyrazolo[3,4-b]pyridine research intersects with cutting-edge technologies like cryo-EM for target visualization and machine learning for predictive pharmacology. As the scientific community prioritizes targeted therapies and combination treatments, this compound's multifunctional scaffold positions it as a compelling candidate for next-generation therapeutics. Its ongoing exploration exemplifies the dynamic interplay between medicinal chemistry and emerging biomedical paradigms.